2-Acetamido-3-methoxybenzoic acid

• IUPAC Name: 2-acetamido-3-methoxybenzoic acid
• InChI: InChI=1S/C10H11NO4/c1-6(12)11-9-7(10(13)14)4-3-5-8(9)15-2/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: SFYUNYYMAXAVKT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC=C1OC)C(=O)O
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

2-Acetamido-3-methoxybenzoic acid is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antiparasitic Applications : Derivatives of methyl-2-ethoxybenzoate, including 4-amino-2-ethoxybenzoic acid and its ester and N-acyl derivatives, demonstrate significant anti-coccidial activity, indicating potential as antiparasitic drugs (Rogers et al., 1964).

• Pharmaceutical Synthesis : The compound is used in the synthesis of Amisulpride, an atypical antipsychotic drug, indicating its role in pharmaceutical manufacturing processes (Chen Yuhong & Chen-Yan Wei, 2011).

• Methodological Applications in Organic Chemistry : The compound plays a role in the directed ortho-metalation of unprotected benzoic acids, which is useful for the preparation of various substituted methoxybenzoic acids (Nguyen et al., 2006).

• Solubility and Partition Coefficients Studies : It's involved in the study of solubility and partition coefficients in 2-methoxyethanol, contributing to our understanding of solute transfer in chemical processes (Hart et al., 2015).

• Anti-inflammatory Agents : Derivatives of benzo[b]thiophene, which can be synthesized from compounds like 2-acetamido-3-methoxybenzoic acid, show potent anti-inflammatory activity (Radwan et al., 2009).

• Antifungal Applications : Its derivatives have been studied for antifungal effects against various fungi species, indicating their potential in antifungal therapy (Kaplancıklı et al., 2013).

• Veterinary Medicine : Acetamizole, derived from related compounds, has been found effective against gastrointestinal strongylates, faciollosis, and moniesia in veterinary applications (Saidov et al., 2021).

• Antibacterial Activity : Bulbiferates, which are derivatives of related compounds, demonstrate antibacterial activity against Escherichia coli and Staphylococcus aureus (Jayanetti et al., 2019).

• Antimicrobial and Anti-inflammatory Activities : Acetamido pyrrolyl azoles, synthesized from related compounds, exhibit antimicrobial and anti-inflammatory activities, highlighting their pharmaceutical potential (Sowmya et al., 2017).

• Protein Tyrosine Phosphatase 1B Inhibition : Derivatives of 3-acetamido-4-methyl benzoic acid show inhibitory activity against Protein Tyrosine Phosphatase 1B, indicating their potential use in treating diseases like diabetes and obesity (Rakse et al., 2013).